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Des(2,3-dihydroxypropyl) Iodixanol Des(2,3-dihydroxypropyl) Iodixanol
Brand Name: Vulcanchem
CAS No.: 255376-57-9
VCID: VC0125910
InChI: InChI=1S/C32H38I6N6O13/c1-11(48)43(27-23(35)17(29(39)54)21(33)18(24(27)36)30(55)40-3-13(50)8-45)6-16(53)7-44(12(2)49)28-25(37)19(31(56)41-4-14(51)9-46)22(34)20(26(28)38)32(57)42-5-15(52)10-47/h13-16,45-47,50-53H,3-10H2,1-2H3,(H2,39,54)(H,40,55)(H,41,56)(H,42,57)
SMILES: CC(=O)N(CC(CN(C1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I)C(=O)C)O)C2=C(C(=C(C(=C2I)C(=O)NCC(CO)O)I)C(=O)N)I
Molecular Formula: C32H38I6N6O13
Molecular Weight: 1476.112

Des(2,3-dihydroxypropyl) Iodixanol

CAS No.: 255376-57-9

Reference Standards

VCID: VC0125910

Molecular Formula: C32H38I6N6O13

Molecular Weight: 1476.112

Des(2,3-dihydroxypropyl) Iodixanol - 255376-57-9

CAS No. 255376-57-9
Product Name Des(2,3-dihydroxypropyl) Iodixanol
Molecular Formula C32H38I6N6O13
Molecular Weight 1476.112
IUPAC Name 5-[acetyl-[3-[N-acetyl-3,5-bis(2,3-dihydroxypropylcarbamoyl)-2,4,6-triiodoanilino]-2-hydroxypropyl]amino]-3-N-(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide
Standard InChI InChI=1S/C32H38I6N6O13/c1-11(48)43(27-23(35)17(29(39)54)21(33)18(24(27)36)30(55)40-3-13(50)8-45)6-16(53)7-44(12(2)49)28-25(37)19(31(56)41-4-14(51)9-46)22(34)20(26(28)38)32(57)42-5-15(52)10-47/h13-16,45-47,50-53H,3-10H2,1-2H3,(H2,39,54)(H,40,55)(H,41,56)(H,42,57)
Standard InChIKey ODLMOUNYBXWCKZ-UHFFFAOYSA-N
SMILES CC(=O)N(CC(CN(C1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I)C(=O)C)O)C2=C(C(=C(C(=C2I)C(=O)NCC(CO)O)I)C(=O)N)I
Synonyms 5-[Acetyl[3-[acetyl[3-(aminocarbonyl)-5-[[(2,3-dihydroxypropyl)amino]carbonyl]-2,4,6-triiodophenyl]amino]-2-hydroxypropyl]amino]-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide; USP Iodixanol Related Compound E;
PubChem Compound 71315612
Last Modified Nov 11 2021
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